Cas no 55398-86-2 (Benzene, chlorophenoxy-)
Benzene, chlorophenoxy- structure
Product Name:Benzene, chlorophenoxy-
CAS No:55398-86-2
MF:C12H9ClO
MW:204.652262449265
CID:370460
PubChem ID:23436
Update Time:2025-04-19
Benzene, chlorophenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, chlorophenoxy-
- MONOCHLOROPHENYL ETHER
- Chlorodiphenylether
- Chlorophenyl phenyl ether
- Monochlorodiphenyl oxide
- UNII-HAA2AN1TJD
- 1-chloro-4-phenoxy-benzene
- DTXSID2052447
- Z1269120752
- 7005-72-3
- EINECS 230-281-7
- P-PHENOXYCHLOROBENZENE
- Q27261762
- HSDB 6176
- Monochloro diphenyl ether
- PCDE 3
- InChI=1/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9
- 4-Chlorodiphenyl ether
- AI3-01021
- 4-chlorophenoxybenzene
- AI3-32895
- Ether, p-chlorophenyl phenyl
- FT-0602620
- NSC61839
- CAS-7005-72-3
- NCGC00357246-01
- Chlorodiphenyl ether
- PS-8132
- Benzene, 1-chloro-4-phenoxy-
- 4-chlorodiphenylether
- HAA2AN1TJD
- NS00036999
- 4-CHLOROPHENYL PHENYL-D5 ETHER
- 4-Monochlorodiphenyl oxide
- Tox21_304039
- CS-M1172
- W-104571
- AKOS015906217
- 5AY689Y3GH
- 4-Chlorophenyl-phenyl ether 10 microg/mL in Methanol
- EN300-220714
- 4-Chlorophenyl phenyl ether
- P-CHLOROPHENYL PHENYL ETHER
- 4-Chlorodiphenyl ether, 99%
- UNII-5AY689Y3GH
- NSC 61839
- NSC-61839
- Monochloro diphenyl oxide
- 55398-86-2
- p-Chlorodiphenyl oxide
- MFCD00055431
- SCHEMBL196125
- DTXCID4031019
- Phenyl ether mono-chloro
- ETHER, MONOCHLOROPHENYL
- 1-Chloro-4-phenoxybenzene
-
- Inchi： 1S/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
- InChI Key： PGPNJCAMHOJTEF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 237.99500
- Monoisotopic Mass: 204.034193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: 1.1409 (rough estimate)
- Melting Point: -8 deg C
- Boiling Point: 293.89°C (rough estimate)
- Refractive Index: 1.5990 (estimate)
- PSA: 9.23000
- LogP: 4.78570
Benzene, chlorophenoxy- Security Information
- Safety Term：ETHERS;CHLORINATED HYDROCARBONS, ALIPHATIC;ETHERS;CHLORINATED HYDROCARBONS, ALIPHATIC
Benzene, chlorophenoxy- Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene, chlorophenoxy- Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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